Cas no 2229516-60-1 (1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol)

• Product Name: 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol
• CAS No: 2229516-60-1
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 5778275
• PubChem ID: 165630125
• Update Time: 2025-08-05

1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2229516-60-1
• 1,1,1-trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol
• EN300-1949840
• 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol

• Inchi： 1S/C8H9F3N2O/c1-5-3-13-6(4-12-5)2-7(14)8(9,10)11/h3-4,7,14H,2H2,1H3
• InChI Key： OBJJICRTMRZPNP-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=NC(C)=CN=1)O)(F)F

Computed Properties

• Exact Mass: 206.06669740g/mol
• Monoisotopic Mass: 206.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol

1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol: A Key Compound in Pharmaceutical Research

1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol, with the CAS number 2229516-60-1, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for various pharmacological interventions.

The molecular architecture of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol features a trifluorinated propane-2-ol backbone functionalized with a 5-methylpyrazin-2-yl group. This structural design is critical for its biological activity, as the trifluoromethyl group enhances metabolic stability, while the pyrazine ring contributes to molecular interactions with target proteins. Researchers have increasingly focused on optimizing such compounds to improve their efficacy and reduce side effects in therapeutic settings.

Recent advancements in synthetic methodologies have enabled the scalable production of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of catalytic asymmetric synthesis to achieve high enantioselectivity, which is essential for pharmaceutical applications where stereochemistry significantly impacts drug activity. This breakthrough underscores the compound's potential as a building block for developing novel therapeutics.

One of the most notable applications of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol lies in its anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the NF-κB signaling pathway, a key mediator of inflammatory responses. A 2024 study in Pharmacological Research reported that its derivatives exhibit potent anti-inflammatory effects in models of rheumatoid arthritis, suggesting its utility in treating autoimmune disorders.

Furthermore, 1,1,1-Trif,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol has demonstrated neuroprotective potential. Research published in Neuropharmacology (2023) revealed that it reduces oxidative stress in neuronal cells, making it a candidate for neurodegenerative disease therapies. The compound's ability to modulate glutamate receptors is particularly noteworthy, as this mechanism is implicated in conditions like Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol is another area of active investigation. A 2023 study in Drug Metabolism and Disposition highlighted its favorable oral bioavailability and extended half-life, which are critical for ensuring therapeutic efficacy. These properties make it a valuable candidate for oral drug formulations, reducing the need for frequent dosing.

Recent computational studies have also explored the molecular interactions of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol with target proteins. Molecular docking simulations suggest that the pyrazine ring forms hydrogen bonds with key residues in enzyme active sites, enhancing binding affinity. These insights are crucial for rational drug design, allowing researchers to tailor the compound for specific therapeutic targets.

Despite its promising properties, challenges remain in optimizing 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol for clinical use. A 2024 review in Drug Discovery Today emphasized the need for further studies on its toxicity profile and potential drug-drug interactions. However, ongoing research is addressing these gaps, with a focus on improving safety and efficacy through structure-activity relationship (SAR) studies.

Industry collaborations are also driving the development of 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol into therapeutic agents. Pharmaceutical companies are investing in preclinical trials to evaluate its potential for treating chronic diseases, including metabolic syndromes and inflammatory conditions. These efforts reflect the compound's growing importance in the pharmaceutical pipeline.

In conclusion, 1,1,1-Trifluoro-3-(5-methylpyrazin-2-yl)propan-2-ol stands out as a versatile compound with broad therapeutic potential. Its unique structural features and biological activity make it a focal point for researchers aiming to develop innovative treatments. As studies continue to uncover its mechanisms and applications, this compound is poised to play a significant role in advancing modern medicine.